![molecular formula C11H8ClFN2O2 B2593639 1-(2-chloro-5-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid CAS No. 1189749-53-8](/img/structure/B2593639.png)
1-(2-chloro-5-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid
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Description
1-(2-chloro-5-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H8ClFN2O2 and its molecular weight is 254.65. The purity is usually 95%.
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Scientific Research Applications
Aurora Kinase Inhibition
One of the applications involves the use of similar compounds as Aurora kinase inhibitors, which could be beneficial for cancer treatment. The inhibition of Aurora A kinase suggests a potential therapeutic strategy against cancer by interfering with cell division (ロバート ヘンリー,ジェームズ, 2006).
Structural Characterization and Synthesis
Several studies have focused on the synthesis and crystal structure analysis of compounds structurally similar to 1-(2-chloro-5-fluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid. For instance, research on the synthesis and crystal structures of N-substituted pyrazolines provides insight into their molecular geometry and potential applications in material science and medicinal chemistry (Wan-Sin Loh et al., 2013).
Potential in Optical Materials
N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have been investigated for their optical nonlinearity, indicating their utility as potential materials for optical limiting applications. This suggests that compounds with a similar pyrazole backbone may have applications in the development of new materials for photonic technologies (B. Chandrakantha et al., 2013).
Radiolabeling for Biomedical Research
Compounds related to this compound have been radiolabeled for potential use in biomedical research, such as in the study of CB1 cannabinoid receptors using positron emission tomography (PET). This showcases the importance of such compounds in developing diagnostic tools and studying physiological and pathological processes (†. R. Katoch-Rouse, A. Horti, 2003).
Antimicrobial Activity
Research on the synthesis of novel Schiff bases using derivatives of pyrazole-4-carboxaldehydes and their antimicrobial activity highlights the potential of these compounds in developing new antimicrobial agents. These studies suggest that the pyrazole core structure, similar to this compound, can be a valuable scaffold for designing drugs to combat microbial infections (Divyaraj Puthran et al., 2019).
Properties
IUPAC Name |
1-(2-chloro-5-fluorophenyl)-5-methylpyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClFN2O2/c1-6-8(11(16)17)5-14-15(6)10-4-7(13)2-3-9(10)12/h2-5H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRHSEDJOWBGNFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=C(C=CC(=C2)F)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.